Cas no 1340369-23-4 (N-methyl-1-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine)

• Product Name: N-methyl-1-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine
• CAS No: 1340369-23-4
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• MDL: MFCD20285897
• CID: 5638003
• PubChem ID: 64270757
• Update Time: 2025-10-21

N-methyl-1-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1340369-23-4
• SCHEMBL20341632
• AKOS013592122
• N-methyl-1-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine
• EN300-2805264

• MDL： MFCD20285897
• Inchi： 1S/C10H18N4/c1-11-9-4-3-5-14(7-9)10-6-12-13(2)8-10/h6,8-9,11H,3-5,7H2,1-2H3
• InChI Key： CAHRKIJLCBYMRX-UHFFFAOYSA-N
• SMILES： N1(C2C=NN(C)C=2)CCCC(C1)NC

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 33.1Ų

Additional information on N-methyl-1-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine

Professional Introduction to N-methyl-1-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine (CAS No. 1340369-23-4)

N-methyl-1-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine, with the CAS number 1340369-23-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their potential applications in drug development. The molecular structure of this compound features a piperidine ring substituted with an N-methyl group and a 1-methyl-1H-pyrazole moiety at the 1-position, which contributes to its unique chemical and pharmacological properties.

The< strong>N-methyl group in the molecule plays a crucial role in modulating its pharmacokinetic behavior. This substitution can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. In recent years, there has been growing interest in developing novel piperidine-based derivatives as pharmacophores due to their favorable pharmacological profiles. The presence of the< strong>1-methyl-1H-pyrazole moiety further enhances the compound's potential as a drug candidate by contributing to its binding interactions with biological receptors.

Recent studies have highlighted the importance of< strong>piperidine derivatives in the development of central nervous system (CNS) drugs. The piperidine scaffold is known for its ability to cross the blood-brain barrier, making it an attractive choice for CNS-targeting therapies. N-methyl-1-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine has shown promise in preclinical studies as a potential therapeutic agent for various neurological disorders. Its unique structural features make it a versatile scaffold for further chemical modifications, allowing researchers to fine-tune its pharmacological properties.

The synthesis of< strong>N-methyl-1-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process. These methods not only improve efficiency but also enhance the scalability of production, making it feasible for industrial applications.

In addition to its pharmaceutical applications, N-methyl-1-(1-methyl-1H-pyrazol-4-yl)piperidin-3-amine has shown potential in other areas of research. For instance, it has been explored as a key intermediate in the synthesis of more complex molecules with diverse biological activities. The compound's ability to serve as a building block for larger structures underscores its importance in medicinal chemistry.

The pharmacological profile of N-methyl-1-(1-methyl-1H-pyrazol-4-yl)piperidin-3-am ine has been extensively studied in recent years. Research has demonstrated its binding affinity to various targets, including enzymes and receptors involved in neurological and inflammatory pathways. These findings have opened up new avenues for therapeutic intervention in conditions such as depression, anxiety, and chronic pain. The compound's ability to modulate these pathways makes it a promising candidate for further clinical development.

The safety and efficacy of any pharmaceutical compound are paramount before it can be translated into clinical use. Extensive preclinical studies have been conducted on N-methyl -1-(1-methyl -1H-pyrazol -4 -yl)piperidin -3-am ine to evaluate its toxicological profile and pharmacokinetic properties. These studies have provided valuable insights into the compound's safety margins and optimal dosing regimens. The results from these investigations have been instrumental in guiding subsequent clinical trials.

The future directions for research on N-methyl -1-( 1 -methyl - 1 H -pyrazol -4 -yl)piperidin -3-am ine are multifaceted. Further exploration of its pharmacological effects across different disease models is warranted. Additionally, structural modifications can be explored to enhance its therapeutic index and reduce potential side effects. Collaborative efforts between academic researchers and industry scientists are essential to accelerate the translation of this promising compound into novel treatments.

In conclusion, N-methyl - 1-( 1 -methyl - 1 H-pyrazol -4 -yl)piperidin -3-am ine (CAS No.< strong>1340369 -23 -4) is a versatile and innovative compound with significant potential in pharmaceutical applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.